Cas no 4580-63-6 (1-Thia-4-azaspiro[4.5]decan-3-one)

• Product Name: 1-Thia-4-azaspiro[4.5]decan-3-one
• CAS No: 4580-63-6
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• MDL: MFCD00101403
• CID: 1073104
• PubChem ID: 2738069
• Update Time: 2025-04-20

1-Thia-4-azaspiro[4.5]decan-3-one Chemical and Physical Properties

Names and Identifiers

• 1-Thia-4-azaspiro[4.5]decan-3-one
• cyclohexanone 2-spirothiazolidin-4-one
• Cyclohexan-spiro-2'-thiazolid-4'-on
• thiaazaspiro.decanone
• DTXSID00372274
• 1-thia-4-aza-spiro[4.5]decan-3-one
• A919121
• MFCD00101403
• 4580-63-6
• SCHEMBL22558300
• AE-0714
• AKOS005071722
• SR-01000642406-1
• J-505155
• STK696425
• CS-0452731
• CCG-53230

• MDL： MFCD00101403
• Inchi： 1S/C8H13NOS/c10-7-6-11-8(9-7)4-2-1-3-5-8/h1-6H2,(H,9,10)
• InChI Key： MHTZRDHAPSMSNK-UHFFFAOYSA-N
• SMILES： S1CC(NC21CCCCC2)=O

Computed Properties

• Exact Mass: 171.07200
• Monoisotopic Mass: 171.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.40000
• LogP: 1.83860

1-Thia-4-azaspiro[4.5]decan-3-one Security Information

• HazardClass：IRRITANT